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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo histocompatibility of denture base

resins modified with tricyclodecane dimethanol diacrylate (TCDDMDA) against other

commonly used denture base materials. The information is supported by experimental data

from scientific literature to assist in the evaluation and selection of biocompatible materials for

dental applications.

Comparison of In Vivo Histocompatibility
The biocompatibility of a dental material is paramount to ensure it does not elicit an adverse

reaction when in contact with oral tissues. In vivo studies, primarily through animal models,

provide critical insights into the tissue response to these materials. This section compares the

in vivo histocompatibility of TCDDMDA-modified polymethyl methacrylate (PMMA) with

conventional PMMA and other alternative denture base materials like Polyetheretherketone

(PEEK), polyamide, and acetal resins.
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A key in vivo study investigated the histocompatibility of heat-cured PMMA denture base resins

modified with 10% and 20% (vol/vol) TCDDMDA by fixing palatal appliances in Wistar rats for

14 days.[1] The tissue response was evaluated through histomorphometric analysis of the

palatal mucosa, measuring the thickness of the epithelium, connective tissue, and keratin layer.

Key Findings:

Appliances made of 100% MMA (conventional PMMA) caused a significant increase in the

thickness of the epithelium, connective tissue, and keratin layer compared to a control group

with no appliance. This suggests an inflammatory or reactive tissue response.[1]

In contrast, palatal appliances fabricated with both 10% and 20% TCDDMDA-modified

PMMA showed significantly reduced tissue changes, with tissue morphology closer to the

control group.[1]

The study concluded that the incorporation of TCDDMDA up to 20% (vol/vol) in heat-cured

denture base resin demonstrates good histocompatibility in rats.[1] This improved

biocompatibility is attributed to the reduction of residual monomer release, a common cause

of cytotoxicity and tissue irritation in conventional acrylic resins.[1]

Table 1: Histomorphometric Analysis of Rat Palatal Tissue Response to TCDDMDA-Modified

Denture Base Resins

Group
Epithelial
Thickness (μm)

Connective Tissue
Thickness (μm)

Keratin Layer
Thickness (μm)

No Appliance

(Control)
418.63 ± 2.37 316.74 ± 1.16 Not Reported

100% MMA (PMMA) 539.80 ± 3.92 399.39 ± 1.80 Increased

10% TCDDMDA +

90% MMA
426.95 ± 2.70 312.09 ± 1.44 Reduced vs. PMMA

20% TCDDMDA +

80% MMA
412.31 ± 2.92 312.67 ± 1.49 Reduced vs. PMMA

Source: Gudipaneni, R. K., et al. (2020).[1]
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Comparison with Alternative Denture Base Materials
Direct comparative in vivo histomorphometric studies between TCDDMDA-modified resins and

all major alternatives are limited. However, existing research on the in vivo biocompatibility of

materials like PEEK, polyamide, and acetal resins provides a basis for a qualitative and semi-

quantitative comparison.

Polyetheretherketone (PEEK):

PEEK is a high-performance polymer increasingly used in dentistry due to its excellent

mechanical properties and biocompatibility.[2][3] An in vivo study in a golden hamster model

compared the biocompatibility of conventional PMMA, CAD/CAM PMMA, and both pressed and

CAD/CAM PEEK by suturing disk specimens into the buccal pouches for 14 and 28 days.[4]

Histological Findings: All tested materials, including PEEK, showed only mild or no mucosal

irritation and normal tissue morphology in the buccal pouch, liver, and kidney.[4]

Apoptosis-Related Molecular Analysis: While all materials were found to have acceptable

biocompatibility, CAD/CAM dental polymers, including PEEK, demonstrated superior

temporal stability compared to conventional PMMA.[2][4]

Polyamide (Flexible Resins):

Polyamide resins are known for their flexibility and are often used for removable partial

dentures. In vivo biocompatibility studies on polyamide denture bases are less common and

often qualitative.

A systematic review of the cytotoxicity of thermoplastic denture base resins, including

polyamides, concluded that based on limited evidence, they appear to be biocompatible and

show insignificant cytotoxicity in vitro. However, the review emphasized the need for more

long-term in vivo and clinical assessments.

An in vivo study in rabbits that implanted flexible denture base material (a type of polyamide)

with nano-sized additives found that the material was biocompatible, demonstrating only mild

to moderate histopathological changes after 14 days.[5]
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Acetal resins are thermoplastic polymers used for aesthetic clasps and frameworks.[6][7]

In vitro studies have shown that acetal resins can exhibit a higher cytotoxic effect compared

to heat- and auto-polymerized acrylic resins, possibly due to the leaching of residual

formaldehyde.[8]

A comparative study on microbial adhesion found that the mucosa under an acetal denture

base retained more microorganisms than under a metallic one, and this colonization

increased over time.[9][10] While not a direct measure of histocompatibility, increased

microbial colonization can contribute to tissue inflammation.

Experimental Protocols for In Vivo
Histocompatibility Testing
The in vivo assessment of biocompatibility for dental materials is guided by international

standards, primarily the ISO 10993 series. These protocols are designed to evaluate the local

and systemic tissue responses to implanted or topically applied materials.

Subcutaneous Implantation Test (ISO 10993-6)
This test is widely used to evaluate the local tissue effects of a biomaterial after implantation.[5]

[11]

Objective: To assess the macroscopic and microscopic tissue response to a material

implanted subcutaneously in an animal model.

Animal Model: Commonly rabbits or rats.[5][12]

Procedure:

Sample Preparation: The test material is fabricated into standardized shapes (e.g., disks

or rods), sterilized using the same method as the final product, and handled aseptically.[9]

Implantation: Under general anesthesia, the samples are surgically implanted into the

subcutaneous tissue of the animal.[5][12] A negative control (a material with known good

biocompatibility, like Teflon) and sometimes a positive control (a material known to cause a

reaction) are also implanted.[13]
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Observation Period: The animals are observed for predetermined periods, typically

ranging from a few weeks to several months, to assess both short-term (acute) and long-

term (chronic) tissue responses.[14][15]

Evaluation: At the end of the observation period, the animals are euthanized, and the

implant sites are excised. The tissues are evaluated macroscopically for signs of

inflammation, encapsulation, and necrosis. For microscopic evaluation, the tissue samples

are fixed, sectioned, stained (e.g., with Hematoxylin and Eosin), and examined by a

pathologist to assess the inflammatory cell infiltrate, fibrosis, and tissue degeneration.[14]

[15]

Mucosal Irritation Test (Based on ISO 10993-10)
This test is particularly relevant for denture base materials that are in direct contact with the

oral mucosa.[1][16]

Objective: To evaluate the potential of a material to cause irritation to the oral mucosa.

Animal Model: The golden hamster buccal pouch model is a well-established model for this

purpose.[4] Rats with palatal appliances are also used.[1]

Procedure:

Appliance/Sample Fabrication: The test material is fabricated into a device that can be

fixed in the animal's oral cavity (e.g., a palatal appliance in rats) or a standardized sample

that can be sutured to the mucosal tissue (e.g., in the hamster buccal pouch).[1][4]

Application: The device is fixed or the sample is sutured in place under anesthesia.

Observation Period: The animals are monitored for a specific period (e.g., 14 or 28 days).

[1][4]

Evaluation: After the observation period, the animals are euthanized, and the mucosal

tissue in contact with the material is excised. The tissue is then processed for

histopathological and/or histomorphometric analysis to assess for signs of irritation, such

as inflammation, epithelial hyperplasia, and changes in tissue layer thickness.[1][4]
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Visualizing Experimental Workflows and Logical
Relationships
The following diagrams illustrate the general workflow for assessing the in vivo biocompatibility

of denture base resins and the logical relationship between material modification and improved

histocompatibility.
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Caption: Workflow for In Vivo Biocompatibility Assessment of Denture Base Resins.
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Caption: TCDDMDA Modification Leading to Enhanced Biocompatibility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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